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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of imidazolium-based surfactants in Enhanced Oil Recovery (EOR). The unique

properties of these surfactants, including their high thermal stability, tolerance to high salinity,

and tunable nature, make them promising candidates for mobilizing residual oil from reservoirs.

Introduction to Imidazolium-Based Surfactants in
EOR
Conventional surfactants used in EOR often face limitations in harsh reservoir conditions, such

as high temperatures and salinity. Imidazolium-based ionic liquids (ILs) have emerged as a

promising alternative due to their robust chemical structures and versatile properties.[1][2]

These surface-active ionic liquids (SAILs) can significantly reduce the interfacial tension (IFT)

between oil and water, a critical factor in mobilizing trapped oil.[3][4][5] Furthermore, they can

alter the wettability of reservoir rock from oil-wet to water-wet, which is favorable for oil

displacement.[4][6][7]

The primary mechanisms by which imidazolium-based surfactants enhance oil recovery

include:
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Interfacial Tension (IFT) Reduction: By accumulating at the oil-water interface, these

surfactants lower the IFT, reducing the capillary forces that trap oil in the porous rock matrix.

[3][8]

Wettability Alteration: They can adsorb onto the rock surface, changing its preference from

oil to water, which facilitates the detachment and mobilization of oil.[6][9][10][11]

Emulsification: Imidazolium-based surfactants can promote the formation of emulsions,

which helps to transport the mobilized oil through the reservoir.[12]

Quantitative Data Summary
The following tables summarize key performance indicators of various imidazolium-based

surfactants and their mixtures from the literature.

Table 1: Interfacial Tension (IFT) Reduction and Critical Micelle Concentration (CMC)
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Surfactant/
Mixture

Concentrati
on

Conditions IFT (mN/m) CMC (ppm) Reference

1-dodecyl-3-

methylimidaz

olium chloride

([C₁₂mim][Cl])

0.003 mol

dm⁻³

Ambient

Temperature

1.6 (from

29.1)

2.7 x 10⁻³

mol dm⁻³
[1]

1-dodecyl-3-

imidazolium

bromide

900 ppm

High

Temperature,

Formation

Water

Down to 10⁻² 900 [4]

1-hexadecyl-

3-

methylimidaz

olium

bromide

([C₁₆mim][Br])

Increasing -
0.051 (from

32.74)
- [13]

1-dodecyl-3-

methylimidaz

olium

bromide

([C₁₂mim][Br])

Increasing -
3.17 (from

32.74)
- [13]

1-tetradecyl-

3-

methylimidaz

olium

bromide

([C₁₄mim][Br])

Increasing -
0.54 (from

32.74)
- [13]

1-dodecyl-3-

methylimidaz

olium

bromide

([C₁₂mim]Br) /

SDS Mixture

- - ~10⁻² - [14]
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(1:2 molar

ratio)

1-decyl-3-

methyl

imidazolium

triflate

([C₁₀mim]

[TfO]) with

50,000 ppm

Na₂SO₄

500 ppm pH 11 0.01 - [15]

Table 2: Wettability Alteration

Surfactant
Concentrati
on

Initial State
Final State
(Contact
Angle)

Conditions Reference

Imidazolium-

based ILs
500 ppm

Oil-saturated

(150.9°)

Water-wet

(99.2°)
- [6]

Imidazolium-

based ILs
500 ppm

Brine-

saturated

(85.5°)

Water-wet

(49.4°)
- [6]

[C₁₂mim][Cl]

with Na₂SO₄
-

Oil-wet

(~160°)

Strongly

water-wet

(41°)

- [16]

[C₁₈mim][Cl]

with Na₂SO₄
-

Oil-wet

(~160°)

Strongly

water-wet

(45°)

- [16]

Table 3: Core Flooding Performance
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Surfactant/Formula
tion

Conditions
Additional Oil
Recovery (% OOIP)

Reference

1-dodecyl-3-

imidazolium bromide

with polymer

90°C, 1000 psia 29.11 [4]

Imidazolium-based ILs

(longer alkyl chains)

100°C, 4500 psi, high

salinity
12 - 26 [17]

[C₁₂mim][BF₄] with

polymer and alkali
- ~32.28 [12]

Polymer-augmented

surfactant-stabilized

microemulsion

- 20.58 [18]

[C₁₀mim][Cl] with

alkali
- 28.8 [15]

Experimental Protocols
Synthesis of Imidazolium-Based Surfactants
Objective: To synthesize long-chain imidazolium-based ionic liquids.

Materials:

N-(3-aminopropyl)-imidazole

Brominated n-alkanes (e.g., 1-bromododecane, 1-bromotetradecane, 1-bromohexadecane)

Isopropanol

Ethyl acetate

Nitrogen gas supply

Round-bottom flask with a condenser
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Magnetic stirrer with heating mantle

Rotary evaporator

Protocol:

In a round-bottom flask, dissolve 0.1 mol of N-(3-aminopropyl)-imidazole in 20 mL of

isopropanol.[13]

Add 0.15 mol of the desired brominated n-alkane to the solution.[13]

Purge the flask with nitrogen gas.

Heat the mixture to 70°C and stir for 24 hours under a nitrogen atmosphere.[13]

After the reaction is complete, remove the isopropanol and any unreacted brominated n-

alkane using a rotary evaporator.[13]

Purify the resulting product by recrystallization from ethyl acetate. Repeat this step three

times to ensure high purity.[13]

Characterize the final product using techniques such as ¹H NMR and elemental analysis.[19]

Interfacial Tension (IFT) Measurement
Objective: To determine the IFT between the aqueous surfactant solution and crude oil.

Apparatus:

Spinning drop tensiometer

Protocol:

Prepare aqueous solutions of the imidazolium-based surfactant at various concentrations in

deionized water or brine.

Fill a capillary tube of the spinning drop tensiometer with the crude oil.

Inject a small droplet of the aqueous surfactant solution into the oil-filled capillary tube.
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Rotate the capillary tube at a constant high speed. The centrifugal force will elongate the

droplet.

Measure the dimensions of the elongated droplet once it reaches equilibrium.

The tensiometer software will calculate the IFT based on the droplet shape, rotational speed,

and the density difference between the oil and aqueous phases.

Repeat the measurement for each surfactant concentration and at different temperatures

and salinities to evaluate the surfactant's performance under various reservoir conditions.[20]

Wettability Alteration Assessment (Contact Angle
Measurement)
Objective: To evaluate the ability of the surfactant to alter the wettability of a rock surface.

Apparatus:

Goniometer (Contact Angle Measurement System)

Protocol:

Prepare polished rock substrates (e.g., carbonate or sandstone) representative of the

reservoir rock.

Age the rock substrates in crude oil to create an oil-wet surface.

Place the oil-aged rock substrate in a cuvette filled with the aqueous surfactant solution.

Deposit a droplet of crude oil onto the rock surface.

Measure the contact angle between the oil droplet and the rock surface through the aqueous

phase using the goniometer.

A decrease in the contact angle indicates a shift towards a more water-wet state.[6]

Conduct measurements at various surfactant concentrations and temperatures to determine

the optimal conditions for wettability alteration.[6]
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Core Flooding Experiment
Objective: To determine the additional oil recovery potential of the imidazolium-based

surfactant in a porous medium.

Apparatus:

Core flooding system (including core holder, pumps, pressure transducers, and effluent

collector)

Reservoir rock core plug

Protocol:

Saturate the core plug with brine to determine its pore volume and porosity.

Flood the core with crude oil to establish the initial oil saturation.

Perform a secondary water flooding by injecting brine at a constant flow rate until no more oil

is produced. This establishes the residual oil saturation.[4]

Inject a slug of the imidazolium-based surfactant solution (typically 0.5 to 2 pore volumes)

into the core at a constant flow rate.[4]

Optionally, follow the surfactant slug with a polymer solution to improve mobility control.[4]

Continue injecting brine (drive water) until no more oil is produced.

Monitor the pressure drop across the core and collect the effluent to measure the volume of

oil and water produced.

Calculate the additional oil recovery as the percentage of the original oil in place (OOIP)

recovered during the surfactant flood.[4]
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Caption: Mechanism of Enhanced Oil Recovery using Imidazolium-Based Surfactants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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